Cas no 215798-85-9 (1,2,3,4-Tetrahydroisoquinoline-8-carbonitrile)

• Product Name: 1,2,3,4-Tetrahydroisoquinoline-8-carbonitrile
• CAS No: 215798-85-9
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• MDL: MFCD11043236
• CID: 2132705
• PubChem ID: 18414339
• Update Time: 2025-10-18

1,2,3,4-Tetrahydroisoquinoline-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 8-Isoquinolinecarbonitrile, 1,2,3,4-tetrahydro-
• 1,2,3,4-tetrahydroisoquinoline-8-carbonitrile
• VJRSNTBWCLOWAP-UHFFFAOYSA-N
• FCH863387
• 8-Cyano-1,2,3,4-tetrahydroisoquinoline
• AX8267916
• 1,2,3,4-Tetrahydro-8-isoquinolinecarbonitrile
• 1,2,3,4-tetrahydroisoquinoline-8-carbonitrile, AldrichCPR
• EN300-1275333
• SCHEMBL7636993
• AKOS006288827
• CS-0056238
• P11020
• 215798-85-9
• 1,2,3,4-Tetrahydroisoquinoline-8-carbonitrile

• MDL： MFCD11043236
• Inchi： 1S/C10H10N2/c11-6-9-3-1-2-8-4-5-12-7-10(8)9/h1-3,12H,4-5,7H2
• InChI Key： VJRSNTBWCLOWAP-UHFFFAOYSA-N
• SMILES： N1CC2C(C#N)=CC=CC=2CC1

Computed Properties

• Exact Mass: 158.084398327g/mol
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8
• XLogP3: 1

Additional information on 1,2,3,4-Tetrahydroisoquinoline-8-carbonitrile

Introduction to 1,2,3,4-Tetrahydroisoquinoline-8-carbonitrile (CAS No. 215798-85-9)

1,2,3,4-Tetrahydroisoquinoline-8-carbonitrile (CAS No. 215798-85-9) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse pharmacological effects, including analgesic, anti-inflammatory, and neuroprotective properties.

The molecular structure of 1,2,3,4-Tetrahydroisoquinoline-8-carbonitrile consists of a tetrahydroisoquinoline core with a cyano group (-CN) attached to the 8-position. This specific substitution pattern imparts distinct chemical and biological characteristics to the molecule. The cyano group is a key functional group that can participate in various chemical reactions and interactions, making it a valuable scaffold for drug design and development.

Recent studies have highlighted the potential of 1,2,3,4-Tetrahydroisoquinoline-8-carbonitrile in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1,2,3,4-Tetrahydroisoquinoline-8-carbonitrile has also been investigated for its neuroprotective properties. A study conducted by a team of researchers at the University of California found that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism of action involves the activation of antioxidant defense systems and the inhibition of apoptosis pathways. These findings suggest that 1,2,3,4-Tetrahydroisoquinoline-8-carbonitrile could be a potential therapeutic agent for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1,2,3,4-Tetrahydroisoquinoline-8-carbonitrile has also been studied extensively. Research indicates that this compound has good oral bioavailability and favorable metabolic stability. These properties are crucial for its potential use as an orally administered drug. Furthermore, preclinical studies have demonstrated that 1,2,3,4-Tetrahydroisoquinoline-8-carbonitrile exhibits low toxicity and a wide therapeutic window, which are important considerations for drug development.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 1,2,3,4-Tetrahydroisoquinoline-8-carbonitrile. One notable approach involves the Pictet-Spengler reaction followed by a cyano group introduction step. This method provides high yields and excellent purity levels, making it suitable for large-scale production. The availability of robust synthetic protocols ensures that this compound can be readily accessed for further research and development.

The potential applications of 1,2,3,4-Tetrahydroisoquinoline-8-carbonitrile extend beyond its direct therapeutic uses. It serves as an important building block in the synthesis of more complex molecules with enhanced biological activities. For example, modifications at different positions of the tetrahydroisoquinoline core can lead to derivatives with improved potency or selectivity. This versatility makes it an attractive starting point for medicinal chemists aiming to develop novel drugs with optimized pharmacological profiles.

In conclusion, 1,2,3,4-Tetrahydroisoquinoline-8-carbonitrile (CAS No. 215798-85-9) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an important focus in current research efforts aimed at developing new treatments for inflammatory diseases and neurodegenerative disorders. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological properties, it is likely that this compound will play an increasingly important role in the future landscape of medicinal chemistry and pharmaceutical science.